Cas no 68724-12-9 (4-amino-1-[(2-hydroxyethoxy)methyl]pyrimidin-2(1H)-one)

• Product name: 4-amino-1-[(2-hydroxyethoxy)methyl]pyrimidin-2(1H)-one
• CAS No: 68724-12-9
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 1730248
• PubChem ID: 512647

4-amino-1-[(2-hydroxyethoxy)methyl]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2-hydroxyethoxy)methyl]pyrimidin-2(1H)-one
• 4-amino-1-(2-hydroxyethoxymethyl)pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-[(2-hydroxyethoxy)methyl]-
• 1-((2-Hydroxyethoxy)methyl)cytosine
• 68724-12-9
• SCHEMBL8845687
• 1-[(2-Hydroxyethoxy)methyl]cytosine
• DTXSID50218850
• CHEMBL276888

• Inchi： InChI=1S/C7H11N3O3/c8-6-1-2-10(7(12)9-6)5-13-4-3-11/h1-2,11H,3-5H2,(H2,8,9,12)
• InChI Key： DLESWOKDNKUHQM-UHFFFAOYSA-N
• SMILES： C1=CN(C(=O)N=C1N)COCCO

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų
• XLogP3: -1.9